Cas no 1177344-28-3 (4-Amino-1-cyclopentylpyrrolidin-2-one hydrochloride)

• Product Name: 4-Amino-1-cyclopentylpyrrolidin-2-one hydrochloride
• CAS No: 1177344-28-3
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• MDL: MFCD11560316
• CID: 4775748
• PubChem ID: 72716151
• Update Time: 2025-11-07

4-Amino-1-cyclopentylpyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-cyclopentylpyrrolidin-2-one hydrochloride
• 4-Amino-1-cyclopentyl-2-pyrrolidinone hydrochloride
• HTS028491
• 4-Amino-1-cyclopentylpyrrolidin-2-one hydrochloride

• MDL： MFCD11560316
• Inchi： 1S/C9H16N2O.ClH/c10-7-5-9(12)11(6-7)8-3-1-2-4-8;/h7-8H,1-6,10H2;1H
• InChI Key： AWPIQRPLXJNONQ-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC(CN1C1CCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Topological Polar Surface Area: 46.3

Additional information on 4-Amino-1-cyclopentylpyrrolidin-2-one hydrochloride

Comprehensive Overview of 4-Amino-1-cyclopentylpyrrolidin-2-one hydrochloride (CAS No. 1177344-28-3)

4-Amino-1-cyclopentylpyrrolidin-2-one hydrochloride (CAS No. 1177344-28-3) is a specialized organic compound with significant potential in pharmaceutical research and development. This compound, often referred to as a pyrrolidinone derivative, has garnered attention due to its unique structural properties and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, especially in the fields of central nervous system (CNS) therapeutics and enzyme inhibition.

The molecular structure of 4-Amino-1-cyclopentylpyrrolidin-2-one hydrochloride features a cyclopentyl group attached to a pyrrolidin-2-one ring, which is further functionalized with an amino group. This configuration provides a versatile scaffold for chemical modifications, making it valuable for medicinal chemistry applications. Recent studies have explored its potential as a precursor for neuroprotective agents and cognitive enhancers, aligning with the growing demand for treatments targeting neurodegenerative diseases like Alzheimer's and Parkinson's.

In the context of current trends, 4-Amino-1-cyclopentylpyrrolidin-2-one hydrochloride is often discussed alongside keywords such as "small molecule drug discovery", "CNS-targeted therapeutics", and "structure-activity relationship (SAR) studies". These topics reflect the compound's relevance in addressing unmet medical needs, a focus area for many biotech and pharmaceutical companies. Additionally, its hydrochloride salt form enhances solubility, a critical factor in drug formulation and bioavailability optimization.

From a synthetic chemistry perspective, the compound's CAS No. 1177344-28-3 serves as a unique identifier for researchers sourcing high-purity materials. Laboratories specializing in custom synthesis and contract research organizations (CROs) frequently inquire about its availability, underscoring its importance in high-throughput screening and lead compound development. Its stability under standard laboratory conditions further contributes to its utility in combinatorial chemistry workflows.

Environmental and safety considerations for 4-Amino-1-cyclopentylpyrrolidin-2-one hydrochloride align with standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during manipulation. This aligns with the broader industry shift toward green chemistry principles and sustainable research practices, topics frequently searched by professionals in the field.

The compound's potential extends to computational drug design, where its molecular properties are modeled for virtual screening applications. This intersects with the rising interest in AI-assisted drug discovery, a hot topic in pharmaceutical innovation. Researchers often explore questions like "How does 4-Amino-1-cyclopentylpyrrolidin-2-one hydrochloride interact with specific biological targets?" or "What are its predicted ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties?"—reflecting the compound's role in rational drug design methodologies.

In summary, 4-Amino-1-cyclopentylpyrrolidin-2-one hydrochloride (CAS No. 1177344-28-3) represents a promising candidate for advancing pharmacological research. Its structural versatility, coupled with growing interest in CNS-targeted therapies and computational chemistry, positions it as a valuable tool for scientists addressing complex challenges in modern drug development. As research progresses, this compound may play a pivotal role in discovering next-generation therapeutics for neurological and other disorders.